molecular formula C13H19NO B8762289 (1-(2,6-Dimethylphenyl)pyrrolidin-3-yl)methanol

(1-(2,6-Dimethylphenyl)pyrrolidin-3-yl)methanol

Cat. No.: B8762289
M. Wt: 205.30 g/mol
InChI Key: MUAYQLXKUSCRJJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(1-(2,6-Dimethylphenyl)pyrrolidin-3-yl)methanol is a useful research compound. Its molecular formula is C13H19NO and its molecular weight is 205.30 g/mol. The purity is usually 95%.
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Properties

Molecular Formula

C13H19NO

Molecular Weight

205.30 g/mol

IUPAC Name

[1-(2,6-dimethylphenyl)pyrrolidin-3-yl]methanol

InChI

InChI=1S/C13H19NO/c1-10-4-3-5-11(2)13(10)14-7-6-12(8-14)9-15/h3-5,12,15H,6-9H2,1-2H3

InChI Key

MUAYQLXKUSCRJJ-UHFFFAOYSA-N

Canonical SMILES

CC1=C(C(=CC=C1)C)N2CCC(C2)CO

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 2-bromo-1,3-dimethylbenzene (500 mg), pyrrolidine-3-yl methanol hydrochloride (409 mg), bis(dibenzylideneacetone) palladium (155 mg), and 2-dicyclohexylphosphino-2′,6′-dimethoxybiphenyl (SPhos; 222 mg) in tetrahydrofuran (5 mL), molecular sieves 4A (powder; 410 mg) were added. To the mixed solution, a solution (8.9 mL) of 1.0 M lithium hexamethyldisilazide in tetrahydrofuran was added, and the resultant reaction mixture was heated and refluxed for 2.5 hours. To the reaction solution, saturated sodium bicarbonate water and ethyl acetate were added, and the resultant reaction mixture was extracted with ethyl acetate. The organic phase was washed with a saturated saline and was dried over anhydrous sodium sulfate. From the organic phase, the solvent was distilled off under reduced pressure, followed by purifying the resultant residue by silica gel column chromatography (eluate; n-hexane:ethyl acetate=100:0 to 75:25), and from the resultant, the solvent was distilled off under reduced pressure to obtain the subject compound (154 mg) as a yellow oily substance.
Quantity
500 mg
Type
reactant
Reaction Step One
Quantity
409 mg
Type
reactant
Reaction Step One
Quantity
222 mg
Type
reactant
Reaction Step One
[Compound]
Name
4A
Quantity
410 mg
Type
reactant
Reaction Step One
Quantity
5 mL
Type
solvent
Reaction Step One
Quantity
155 mg
Type
catalyst
Reaction Step One
Quantity
8.9 mL
Type
reactant
Reaction Step Two
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Two
Name
sodium bicarbonate water
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Quantity
0 (± 1) mol
Type
solvent
Reaction Step Three

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